Cas no 29911-27-1 (2-Propanol,1-(1-methyl-2-propoxyethoxy)-)

• Product Name: 2-Propanol,1-(1-methyl-2-propoxyethoxy)-
• CAS No: 29911-27-1
• MF: C₉H₂₀O₃
• MW: 176.253303527832
• CID: 266898
• PubChem ID: 24871936
• Update Time: 2026-05-14

2-Propanol,1-(1-methyl-2-propoxyethoxy)- Chemical and Physical Properties

Names and Identifiers

• 2-Propanol,1-(1-methyl-2-propoxyethoxy)-
• 1-(1-propoxypropan-2-yloxy)propan-2-ol
• 1,2,9-NONANETRIOL
• Di(propylene glycol) propyl ether, Mixture of isoMers
• 1-(1-methyl-2-propoxyethoxy)-2-propanol
• 1-(1-methyl-2-propoxy-ethoxy)-propan-2-ol
• 2-Propanol,1-(1-methyl-2-propoxyethoxy)
• 2-Propanol,1-(2-propoxy-1-methylethoxy)
• Butyl dipropasol solvent
• dipropylene glycol mono-n-propyl ether
• Dipropylene glycol monopropyl ether
• dipropylene glycol n-propyl ether
• dipropylene glycol propyl ether
• EINECS 249-949-4
• Propyl dipropasol solvent
• propyl ether of dipropylene glycol
• DOWANOL® DPnP
• 1-(2-propoxy-1-methylethoxy)-2-propanol
• Arcosolv DPNP
• Dowanol DPnP

• MDL： MFCD00274589
• Inchi： 1S/C9H20O3/c1-4-5-11-7-9(3)12-6-8(2)10/h8-10H,4-7H2,1-3H3
• InChI Key： YUTGRHOAEOCWTD-UHFFFAOYSA-N
• SMILES： CCCOCCCOCCCO

Computed Properties

• Exact Mass: 176.14100
• Monoisotopic Mass: 176.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 95.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1
• Topological Polar Surface Area: 38.7A^2

Experimental Properties

• Color/Form: Not determined
• Density: 0.92 g/mL at 25 °C(lit.)
• Boiling Point: 212 °C(lit.)
• Flash Point: Degrees Fahrenheit:190.4°F
  Degrees Celsius:88°C
  
• Refractive Index: n20/D 1.424(lit.)
• Stability/Shelf Life: Flammable. Incompatible with strong oxidizing agents.
• PSA: 38.69000
• LogP: 1.19890
• Solubility: Not determined

2-Propanol,1-(1-methyl-2-propoxyethoxy)- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NA 1993 / PGIII
• WGK Germany：1
• Hazard Category Code： 36
• Safety Instruction： S26; S36
• RTECS：UB9353000
• Hazardous Material Identification：
• Risk Phrases：R; R36; R10

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 2-Propanol,1-(1-methyl-2-propoxyethoxy)-

1-(1-Methyl-2-propoxyethoxy)-2-propanol (CAS No. 29911-27-1): A Comprehensive Overview

1-(1-Methyl-2-propoxyethoxy)-2-propanol, also known by its CAS registry number 29911-27-1, is a versatile organic compound with a unique chemical structure that has garnered significant attention in various industrial and research applications. This compound belongs to the class of ethers and alcohols, making it a valuable intermediate in the synthesis of more complex molecules. Its structure, characterized by a tertiary alcohol group and a substituted ether moiety, contributes to its stability and reactivity under different chemical conditions.

The molecular formula of 1-(1-methyl-2-propoxyethoxy)-2-propanol is C8H18O3, with a molecular weight of approximately 146.23 g/mol. The compound is synthesized through a series of carefully controlled reactions, often involving the reaction of isopropyl alcohol with other ether-forming agents. The synthesis process is optimized to ensure high purity and yield, making it suitable for both laboratory and industrial-scale production.

Recent studies have highlighted the potential of 1-(1-methyl-2-propoxyethoxy)-2-propanol in the field of drug delivery systems. Researchers have explored its ability to act as a solubilizing agent, enhancing the bioavailability of hydrophobic drugs. This property is attributed to its unique balance of hydrophilic and lipophilic characteristics, which allows it to form micelles or nanoemulsions when mixed with water. Such applications are particularly promising in the development of targeted drug delivery systems, where precise control over drug release is critical.

In addition to its role in pharmaceuticals, CAS No. 29911-27-1 has found applications in the cosmetic industry as a humectant and emulsifier. Its ability to retain moisture and stabilize emulsions makes it an ideal ingredient in skincare products, particularly those designed for dry or sensitive skin. Recent advancements in cosmetic formulation have further explored its compatibility with natural and organic ingredients, aligning with the growing consumer demand for eco-friendly products.

The environmental impact of 1-(1-methyl-2-propoxyethoxy)-2-propanol has also been a topic of interest in recent research. Studies have shown that this compound biodegrades efficiently under aerobic conditions, minimizing its ecological footprint. This makes it a sustainable alternative to traditional chemicals used in various industries. Furthermore, its low toxicity profile has been confirmed through extensive testing, ensuring safe handling and use across different applications.

From a chemical synthesis perspective, CAS No. 29911-27-1 serves as an intermediate in the production of more complex ethers and alcohols. Its reactivity under specific reaction conditions allows for the formation of diverse functional groups, making it a valuable building block in organic chemistry. Recent innovations in catalytic processes have further enhanced its utility, enabling more efficient and selective transformations.

In conclusion, 1-(1-methyl-2-propoxyethoxy)-2-propanol (CAS No. 29911-27-1) is a multifaceted compound with applications spanning pharmaceuticals, cosmetics, and chemical synthesis. Its unique chemical properties, combined with recent advancements in research and development, position it as a key player in modern material science. As industries continue to prioritize sustainability and efficiency, this compound is expected to play an increasingly important role in shaping future innovations.